Cas no 2199141-20-1 ((S)-C-(2,2-Difluoro-cyclobutyl)-methylamine)

• Product Name: (S)-C-(2,2-Difluoro-cyclobutyl)-methylamine
• CAS No: 2199141-20-1
• MF: C₅H₉F₂N
• MW: 121.12846827507
• MDL: MFCD34187069
• CID: 5184242
• Update Time: 2026-03-05

(S)-C-(2,2-Difluoro-cyclobutyl)-methylamine Chemical and Physical Properties

Names and Identifiers

• (S)-C-(2,2-Difluoro-cyclobutyl)-methylamine
• (S)-(2,2-Difluorocyclobutyl)methanamine

• MDL： MFCD34187069
• Inchi： 1S/C5H9F2N/c6-5(7)2-1-4(5)3-8/h4H,1-3,8H2/t4-/m0/s1
• InChI Key： MLCCHSZUZDDCAR-BYPYZUCNSA-N
• SMILES： [C@@H]1(CN)CCC1(F)F

Additional information on (S)-C-(2,2-Difluoro-cyclobutyl)-methylamine

Compound CAS No. 2199141-20-1: (S)-C-(2,2-Difluoro-cyclobutyl)-methylamine

The compound (S)-C-(2,2-Difluoro-cyclobutyl)-methylamine, identified by the CAS number No. 2199141-20-1, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a cyclobutane ring substituted with two fluorine atoms at the 2-position and a methylamine group attached to the carbon atom in an (S) configuration. The combination of these structural features makes this compound a valuable subject of study in organic chemistry, pharmacology, and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (S)-C-(2,2-Difluoro-cyclobutyl)-methylamine. Researchers have employed novel catalytic methods and asymmetric induction techniques to achieve high enantiomeric excess in the synthesis process. These methods not only enhance the purity of the compound but also reduce the environmental footprint of its production, aligning with the principles of green chemistry.

The structural uniqueness of this compound has led to its exploration in various fields. In pharmaceutical research, it has been investigated as a potential lead compound for drug development due to its ability to interact with specific biological targets. For instance, studies have shown that the fluorinated cyclobutane ring can modulate pharmacokinetic properties such as solubility and bioavailability, making it an attractive candidate for drug delivery systems.

In addition to its pharmaceutical applications, (S)-C-(2,2-Difluoro-cyclobutyl)-methylamine has also found relevance in materials science. Its rigid cyclobutane structure and fluorine substituents contribute to unique electronic and mechanical properties, which are being explored for use in advanced materials such as polymers and nanomaterials.

Recent studies have further highlighted the potential of this compound in catalysis. The methylamine group serves as a nucleophilic site, enabling its use as a ligand in transition metal catalysis. This application has opened new avenues for asymmetric catalysis, where the (S) configuration plays a crucial role in controlling the stereochemistry of reactions.

The synthesis and characterization of (S)-C-(2,2-Difluoro-cyclobutyl)-methylamine have been extensively documented in peer-reviewed journals, showcasing its versatility across multiple disciplines. Its integration into cutting-edge research underscores its importance as a versatile building block in modern chemistry.

In conclusion, (S)-C-(2,2-Difluoro-cyclobutyl)-methylamine, CAS No. 2199141-20-1, stands as a prime example of how structural innovation can drive advancements across diverse scientific domains. With ongoing research exploring its potential applications and properties, this compound continues to be a focal point for scientists seeking novel solutions in chemistry and beyond.